2-methoxynaphthalen-1-yl trifluoromethanesulfonate

• IUPAC Name: (2-methoxynaphthalen-1-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C12H9F3O4S/c1-18-10-7-6-8-4-2-3-5-9(8)11(10)19-20(16,17)12(13,14)15/h2-7H,1H3
• InChI Key: PJCAIURLMSHBFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)OS(=O)(=O)C(F)(F)F
• Molecular Formula: C12H9F3O4S
• Molecular Weight: 306.26 g/mol

Description

2-Methoxynaphthalen-1-yl trifluoromethanesulfonate (MNT) is an organic compound that has been widely used in various scientific research applications. It is a highly versatile compound that can be used in a variety of synthetic and analytical processes. MNT is a colorless, non-volatile, crystalline solid that is soluble in water and organic solvents. It is a relatively stable compound and has a wide range of uses in organic synthesis, analytical chemistry, and drug development.

Scientific Research Applications

Catalytic Applications

2-Methoxynaphthalen-1-yl trifluoromethanesulfonate has been explored in various catalytic applications. For instance, silica sol–gel immobilized triflate compounds, including tert-butyldimethylsilyl trifluoromethanesulfonate, have been tested in the acylation of 2-methoxynaphthalene with acetic anhydride, yielding 1-acetyl-2-methoxynaphthalene as the major product (Pârvulescu et al., 2006). Additionally, 2-methoxynaphthalene has been employed in reactions such as selective methylation using dimethyl carbonate, indicating its value in green chemistry (Yadav & Salunke, 2013).

Analytical Chemistry

In analytical chemistry, derivatives of 2-methoxynaphthalene have been utilized as fluorogenic labeling reagents for high-performance liquid chromatography (HPLC) of biologically important thiols. These derivatives react with thiols to form fluorescent adducts, enhancing the detection and analysis of these compounds (Gatti et al., 1990).

Organic Synthesis

In the field of organic synthesis, 2-methoxynaphthalene derivatives have been used in nucleophilic aromatic substitution reactions with Grignard reagents. Such reactions are valuable for inducing axial chirality and synthesizing binaphthyl compounds (Hattori et al., 1995).

Material Science

In material science, 2-methoxynaphthalene derivatives like 2-(6-methoxynaphthalen-2-yl) propanoic acid iron(III) have been studied for their photochemical properties in different organic solvents. Such research contributes to the understanding of the behavior of these compounds under various conditions, which is crucial for their potential applications in material synthesis and photovoltaics (Ibrahim et al., 2016).

Corrosion Inhibition

The hydrazone derivatives of 2-methoxynaphthalene have been investigated for their corrosion inhibition performance on mild steel in acidic environments. This research highlights the potential of these compounds in protecting metals against corrosion, which is significant in various industrial applications (Chaouiki et al., 2020).